Ethyl 2-[2-[2-(2,5-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: ethyl 2-[2-[2-(2,5-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C23H24N2O5/c1-4-29-22(27)14-30-20-7-5-6-18-17(20)10-11-25(23(18)28)13-21(26)24-19-12-15(2)8-9-16(19)3/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key: VTVGGSRHSOWLKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol

Description

Ethyl 2-[2-[2-(2,5-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate is a synthetic compound that has been widely studied for its potential application in scientific research. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Crystal Structure Analysis and Molecular Docking

• The crystal structure of related compounds reveals a three-dimensional network structure facilitated by weak hydrogen bonds and π–π interactions, which may contribute to understanding the molecular assembly and design of new materials or pharmaceuticals (Yassir Filali Baba et al., 2019).
• Spectroscopic analysis and molecular docking studies of similar compounds suggest potential inhibitory activity against specific biological targets, indicating a possible route for the design of new therapeutic agents (A. El-Azab et al., 2016).

Synthesis and Antibacterial Activity

• Research on the synthesis of pyranoquinoline derivatives, which share a common structural motif with the compound , demonstrates potential antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting the compound's potential for developing new antimicrobial agents (Sakineh Asghari et al., 2014).

Anticancer Activity

• Studies on isoquinoline derivatives have identified compounds with potent topoisomerase I-targeting activity and cytotoxicity, suggesting a framework for the development of novel anticancer agents (Alexander L. Ruchelman et al., 2004).
• The synthesis and characterization of quinazolinone-based derivatives have shown potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating their potential as effective anti-cancer agents (Y. Riadi et al., 2021).

Corrosion Inhibition

• Quantum chemical calculations on quinoxalines, similar in structure, reveal a relationship between molecular structure and inhibition efficiency, suggesting applications in corrosion inhibition for metals in acidic media (A. Zarrouk et al., 2014).

Antiviral Agents

• The synthesis and biological evaluation of novel quinoxaline derivatives as antiviral agents offer insights into the potential antiviral applications of structurally related compounds, including activity against HCMV, suggesting a path for the development of new antiviral drugs (Heba S. A. Elzahabi, 2017).